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Compound of Interest

Compound Name: NSC 15364

Cat. No.: B1267512 Get Quote

Technical Support Center: NSC 15364
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the preparation and handling of NSC 15364 stock solutions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of NSC 15364?

A1: The recommended solvent for preparing a stock solution of NSC 15364 is dimethyl

sulfoxide (DMSO).[1][2] It is advisable to use fresh, high-quality DMSO, as moisture can reduce

the solubility of the compound.[2]

Q2: What is the solubility of NSC 15364 in DMSO?

A2: The solubility of NSC 15364 in DMSO is quite high, with reported values of 48 mg/mL

(198.11 mM) and 125 mg/mL (515.93 mM).[1][2]

Q3: How should I properly store the NSC 15364 stock solution?

A3: To ensure stability, it is recommended to aliquot the stock solution into smaller volumes and

store them at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up

to 6 months).[1][3][4] This practice helps to avoid repeated freeze-thaw cycles which can

degrade the compound.[1]

Q4: Can I store the powdered form of NSC 15364?
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A4: Yes, the powdered form of NSC 15364 can be stored at -20°C for up to 3 years.[2]

Troubleshooting Guide
Q1: My NSC 15364 is not dissolving completely in DMSO. What should I do?

A1: If you encounter solubility issues, you can gently heat the solution to 37°C or use an

ultrasonic bath to aid in dissolution.[1] Ensure you are using fresh, anhydrous DMSO as

absorbed moisture can decrease solubility.[2]

Q2: I observed precipitation in my stock solution after storage. Is it still usable?

A2: Precipitation can occur, especially after freeze-thaw cycles. Before use, you can try to

redissolve the precipitate by warming the vial to 37°C and vortexing. If the precipitate does not

redissolve, it is recommended to prepare a fresh stock solution to ensure accurate

concentration in your experiments.

Q3: I need to prepare a formulation for an in vivo experiment. How can I do this?

A3: For in vivo studies, you will likely need to prepare a formulation with co-solvents. A common

method involves first dissolving NSC 15364 in a minimal amount of DMSO to create a

concentrated stock, and then further diluting it with a vehicle containing agents like PEG300,

Tween-80, and saline or SBE-β-CD in saline.[3] It is crucial to add and mix each solvent

sequentially to maintain clarity.[3] For oral administration, a homogeneous suspension can be

prepared using CMC-Na.[2] It is recommended to prepare these working solutions freshly on

the day of use.[3]

Experimental Protocols & Data
NSC 15364 Stock Solution Preparation
A detailed methodology for preparing a stock solution is as follows:

Weighing: Accurately weigh the desired amount of NSC 15364 powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to achieve the

desired concentration.
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Dissolution: Vortex the solution thoroughly. If necessary, gently warm the tube to 37°C or

sonicate until the solid is completely dissolved.[1]

Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots and

store at -80°C for long-term use.[1][3]

Quantitative Data Summary
Parameter Value Reference

Molecular Weight 242.28 g/mol [1][2]

Solubility in DMSO 48 mg/mL (198.11 mM) [2]

125 mg/mL (515.93 mM) [1]

Solubility in Water Insoluble [2]

Solubility in Ethanol Insoluble [2]

Powder Storage 3 years at -20°C [2]

Stock Solution Storage 1 month at -20°C [1][3][4]

6 months at -80°C [1][3][4]

Stock Solution Preparation Calculator
To assist in your calculations, the following table provides the required volume of DMSO to

prepare stock solutions of common concentrations.

Desired
Concentration

Volume of DMSO
for 1 mg

Volume of DMSO
for 5 mg

Volume of DMSO
for 10 mg

1 mM 4.1275 mL 20.6373 mL 41.2746 mL

5 mM 0.8255 mL 4.1275 mL 8.2549 mL

10 mM 0.4127 mL 2.0637 mL 4.1275 mL

20 mM 0.2064 mL 1.0319 mL 2.0637 mL
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Visual Guides
NSC 15364 is an inhibitor of Voltage-Dependent Anion Channel 1 (VDAC1) oligomerization,

which is a key step in the induction of apoptosis.[1][2][3]
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Caption: Mechanism of action of NSC 15364.
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Caption: Workflow for NSC 15364 stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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